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Compound of Interest

Compound Name: ML365

Cat. No.: B15586086

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML365 is a potent and selective inhibitor of the two-pore domain potassium channel KCNKS3
(TASK-1)[1]. It serves as a critical pharmacological tool for investigating the physiological and
pathological roles of TASK-1 channels[1]. Accurate and consistent preparation of ML365 stock
solutions is paramount for reproducible experimental results. Dimethyl sulfoxide (DMSO) is the
recommended solvent for preparing stock solutions of ML365 due to its high solubilizing
capacity for many organic compounds[2][3][4]. These application notes provide a detailed
protocol for the preparation, storage, and handling of ML365 stock solutions in DMSO.

Physicochemical Data and Solubility

Proper stock solution preparation begins with accurate information regarding the compound's
properties. The following table summarizes the key physicochemical data for ML365.

Property Value Source
Molecular Weight 360.41 g/mol [1112]5]
Formula C22H20N203 [2][3]
Appearance White to off-white solid [1]

CAS Number 947914-18-3 [1][2][3]
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ML365 exhibits high solubility in DMSO. However, the reported solubility can vary between
suppliers. It is crucial to use fresh, high-quality DMSO, as it is hygroscopic and absorbed
moisture can reduce the solubility of the compound[1][2].

Solvent Maximum Solubility Source
DMSO =100 mg/mL (277.46 mM) [1]
DMSO 72 mg/mL (199.77 mM) [2]
DMSO 50 mg/mL [3]
DMSO 45 mg/mL (124.86 mM) [5]
DMSO 36.04 mg/mL (100 mM)

Experimental Protocol: Preparation of a 10 mM
ML365 Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of ML365 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
in vitro assays.

Materials:

ML365 powder

o Dimethyl sulfoxide (DMSO), cell culture grade, sterile
 Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

 Sterile pipette tips

» Vortex mixer

» Water bath sonicator (optional)
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

e Pre-weighing Preparation: Before opening the vial of ML365, centrifuge it briefly to ensure all
the powder is collected at the bottom][6].

e Weighing ML365: Carefully weigh the desired amount of ML365 powder in a sterile
microcentrifuge tube using a calibrated analytical balance. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 3.604 mg of ML365.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 360.41 g/mol = 3.604 mg

e Adding DMSO: Add the appropriate volume of sterile DMSO to the tube containing the
ML365 powder. For a 10 mM stock solution from 3.604 mg of ML365, add 1 mL of DMSO.

 Dissolution: Tightly cap the tube and vortex thoroughly until the ML365 is completely
dissolved[7]. If the compound does not dissolve completely with vortexing, brief sonication in
a water bath or gentle warming (up to 37°C) can be applied to aid dissolution[1][7]. Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes[2][6][8].

o Storage Conditions: Store the aliquots of the ML365 stock solution at -20°C or -80°C. Under
these conditions, the stock solution is stable for at least one year[1][2][5]. For short-term
storage (up to one month), -20°C is sufficient[2][9]. For long-term storage (up to two years),
-80°C is recommended[1].

Workflow for Stock Solution Preparation and Use

The following diagram illustrates the general workflow from receiving the solid compound to its
application in a cell-based assay.
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ML365 Stock Solution Workflow
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Caption: Workflow for preparing and using ML365 stock solution.
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Application in Cell Culture

When preparing working solutions for cell-based assays, the DMSO stock solution should be
diluted in the appropriate cell culture medium. It is critical to ensure that the final concentration
of DMSO in the culture medium is non-toxic to the cells, typically < 0.5% (v/Vv)[6][9]. A vehicle
control (culture medium with the same final concentration of DMSO) should always be included
in experiments to account for any effects of the solvent on the cells[7]. If precipitation occurs
upon dilution into aqueous media, gentle mixing or warming may help to redissolve the
compound[7].

Safety Precautions

o Always wear appropriate personal protective equipment, including gloves, a lab coat, and
safety glasses, when handling ML365 and DMSO.

 DMSO can facilitate the absorption of other chemicals through the skin[10]. Handle with
caution.

o Work in a well-ventilated area or a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for ML365 for complete safety and handling
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586086#how-to-prepare-ml365-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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